Cas no 72828-74-1 (Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1))

• Product Name: Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1)
• CAS No: 72828-74-1
• MF: C₂₀H₂₀ClN₃
• MW: 337.845903396606
• CID: 565333
• PubChem ID: 175188
• Update Time: 2025-04-19

Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1)
• 4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methylquinolinium chloride
• 1-methyl-4-{(E)-[(2-methyl-2,3-dihydro-1H-indol-1-yl)imino]methyl}quinolinium chloride
• 4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium chloride
• 4-(((2-Methyl-2,3-dihydro-1H-indol-1-yl)imino)methyl)-1-methylquinolium chloride
• Quinolinium, 4-(((2,3-dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methyl-, chloride
• Quinolinium, 4-(((2,3-dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methyl-, chloride (1:1)
• NS00061060
• Quinolinium, 4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methyl-, chloride (1:1)
• DTXSID40888268
• 4-[[(2-Methyl-2,3-dihydro-1H-indol-1-yl)imino]methyl]-1-methylquinolium chloride
• 72828-74-1

• Inchi： 1S/C20H20N3.ClH/c1-15-13-16-7-3-5-9-19(16)23(15)21-14-17-11-12-22(2)20-10-6-4-8-18(17)20;/h3-12,14-15H,13H2,1-2H3;1H/q+1;/p-1
• InChI Key： IXBUEUFJJCTIQA-UHFFFAOYSA-M
• SMILES： [Cl-].N1(C2C=CC=CC=2CC1C)N=CC1C=C[N+](C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 316.9782
• Monoisotopic Mass: 337.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 19.48